Cas no 1115373-22-2 (N2-(2-fluorophenyl)-5-(4-methylbenzoyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine)

• Product Name: N2-(2-fluorophenyl)-5-(4-methylbenzoyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine
• CAS No: 1115373-22-2
• MF: C₂₅H₂₁FN₂O₃S₂
• MW: 480.574247121811
• CID: 5433214
• Update Time: 2025-08-04

N2-(2-fluorophenyl)-5-(4-methylbenzoyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• [3-amino-5-(2-fluoroanilino)-4-(4-methylphenyl)sulfonylthiophen-2-yl]-(4-methylphenyl)methanone
• N2-(2-fluorophenyl)-5-(4-methylbenzoyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine

• Inchi： 1S/C25H21FN2O3S2/c1-15-7-11-17(12-8-15)22(29)23-21(27)24(33(30,31)18-13-9-16(2)10-14-18)25(32-23)28-20-6-4-3-5-19(20)26/h3-14,28H,27H2,1-2H3
• InChI Key： JRGXPQQBDGQRFT-UHFFFAOYSA-N
• SMILES： C(C1SC(NC2=CC=CC=C2F)=C(S(C2=CC=C(C)C=C2)(=O)=O)C=1N)(C1=CC=C(C)C=C1)=O

Computed Properties

• Exact Mass: 480.098
• Monoisotopic Mass: 480.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 773
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N2-(2-fluorophenyl)-5-(4-methylbenzoyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine

Comprehensive Overview of N2-(2-fluorophenyl)-5-(4-methylbenzoyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine (CAS No. 1115373-22-2)

The compound N2-(2-fluorophenyl)-5-(4-methylbenzoyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine (CAS No. 1115373-22-2) is a structurally complex and highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its thiophene core and multiple aromatic substituents, exhibits unique physicochemical properties that make it a subject of interest for drug discovery and development. The presence of fluorophenyl and methylbenzoyl groups in its structure suggests potential applications in targeting specific biological pathways, particularly those involving enzyme inhibition or receptor modulation.

In recent years, the demand for novel small-molecule inhibitors and therapeutic agents has surged, driven by advancements in precision medicine and personalized therapies. Researchers are increasingly exploring compounds like N2-(2-fluorophenyl)-5-(4-methylbenzoyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine for their potential to address unmet medical needs. The compound's sulfonyl and amino functionalities are particularly noteworthy, as these moieties are often associated with enhanced bioavailability and target binding affinity. Such features align with current trends in drug design, where molecular diversity and structural optimization are prioritized to improve efficacy and reduce off-target effects.

The synthesis and characterization of CAS No. 1115373-22-2 involve sophisticated organic chemistry techniques, including multi-step reactions and purification processes. Analytical methods such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for verifying the compound's purity and structural integrity. These rigorous quality control measures are critical for ensuring reproducibility in research settings, a topic frequently searched by scientists and lab professionals seeking reliable protocols for handling complex molecules.

Beyond its chemical attributes, N2-(2-fluorophenyl)-5-(4-methylbenzoyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine has also piqued interest due to its potential applications in cancer research and inflammatory diseases. Preclinical studies have hinted at its ability to modulate key cellular pathways, such as kinase signaling or cytokine production, though further validation is required. This aligns with the growing public and scientific focus on targeted therapies and immune modulation, which dominate discussions in contemporary biomedical literature.

From an industrial perspective, the scalability of producing CAS No. 1115373-22-2 remains a topic of exploration. Innovations in green chemistry and catalytic processes are being investigated to optimize its synthesis, reducing environmental impact while maintaining cost-effectiveness. Such efforts resonate with the broader push for sustainable pharmaceutical manufacturing, a hot-button issue in both academic and corporate circles.

In summary, N2-(2-fluorophenyl)-5-(4-methylbenzoyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine represents a compelling case study in modern chemical research. Its intricate architecture, combined with its potential therapeutic relevance, positions it as a valuable candidate for further investigation. As the scientific community continues to unravel its mechanisms and applications, this compound may well emerge as a cornerstone in the next generation of bioactive molecules.